3-Ethynyl-3-methylpiperidine hydrochloride

• Molecular Formula: C8H14ClN
• Molecular Weight: 159.65 g/mol
• IUPAC Name: 3-ethynyl-3-methylpiperidine;hydrochloride
• InChI: InChI=1S/C8H13N.ClH/c1-3-8(2)5-4-6-9-7-8;/h1,9H,4-7H2,2H3;1H
• InChI Key: MIJBZHPTNSAELB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCNC1)C#C.Cl

Description

3-Ethynyl-3-methylpiperidine hydrochloride is a useful research compound. Its molecular formula is C8H14ClN and its molecular weight is 159.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of tert-butyl 3-ethynyl-3-methylpiperidine-1-carboxylate (0.50 g, 2.24 mmol) in dichloromethane (10 mL) was added a solution of hydrogen chloride in 1,4-dioxane (3.0M, 5.0 mL, 15.00 mmol). The resulting solution was allowed to stir at room temperature. After 2 h, the mixture was concentrated to provide 0.34 g (95%) of 3-ethynyl-3-methylpiperidine hydrochloride (340 mg, 95%) as a white solid.